BE“GHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of 1,8-Dinitroanthraquinone: A
Procedural Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,8-Dinitroanthraquinone

Cat. No.: B085473

For researchers, scientists, and drug development professionals, the safe and compliant
disposal of chemical waste is a critical aspect of laboratory operations. This guide provides
essential, step-by-step procedures for the proper disposal of 1,8-Dinitroanthraquinone, a
compound that requires careful handling due to its potential hazards. Adherence to these
protocols is vital for ensuring personnel safety and environmental protection.

Hazard Profile and Safety Summary

1,8-Dinitroanthraquinone is classified as a hazardous substance, primarily causing eye
irritation.[1] As with many aromatic nitro compounds, it is crucial to treat this compound and any
contaminated materials as hazardous waste.[2]

Quantitative Data Summary

For quick reference, the following table summarizes key data for 1,8-Dinitroanthraquinone.
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Property Value Source
Molecular Formula C14H6N206 [3]
Molecular Weight 298.21 g/mol [3]

o Eye Irritant 2B, H320 (Causes
GHS Hazard Classification S [1]
eye irritation)

0 (Materials that, under
emergency conditions, would

NFPA Health Hazard offer no hazard beyond that of [1]
ordinary combustible

materials)

Step-by-Step Disposal Protocol

The recommended procedure for the disposal of 1,8-Dinitroanthraquinone and its
contaminated materials is to manage them as hazardous waste through a licensed and
approved waste disposal company.[2] Never dispose of this chemical down the drain or in
regular trash.[4]

Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing the appropriate personal
protective equipment:[1][2][4]

e Gloves: Chemical-resistant gloves (e.g., nitrile rubber).
o Eye Protection: Chemical safety goggles or a face shield.[1]
» Body Protection: A laboratory coat or other suitable protective clothing.[1]

o Respiratory Protection: In case of inadequate ventilation or dust formation, wear a
NIOSH/MSHA-approved respirator.[1][4]

Waste Collection
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Solid Waste: Collect any surplus, expired, or waste 1,8-Dinitroanthraquinone in a
designated, clearly labeled hazardous waste container. The container should be robust,
chemically resistant, and have a secure lid.[2]

Contaminated Materials: Any materials used to clean up spills, such as absorbent pads or
rags, should also be placed in the designated hazardous waste container.[5]

Solutions: If the compound is in a solvent, it should be collected in a designated liquid
hazardous waste container. Ensure the solvent is compatible with the other contents of the
container.[2]

Empty Containers: Empty containers of 1,8-Dinitroanthraquinone must be managed as
hazardous waste unless they have been triple-rinsed with a suitable solvent. The rinsate
from the cleaning process must be collected and disposed of as hazardous liquid waste.[2]

[5]

Labeling

Properly label the hazardous waste container with the following information:[2][5]

The words "Hazardous Waste"

The full chemical name: "1,8-Dinitroanthraquinone”

The associated hazards (e.g., "Irritant”)

The date of accumulation

Storage

Store the hazardous waste container in a designated, well-ventilated, and secure area.[1][2]

This area should be away from incompatible materials such as strong oxidizing and reducing

agents.[1] The storage area should also have secondary containment to prevent the spread of

material in case of a leak.[2][5]

Disposal
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Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to arrange for the pickup and proper disposal of the waste.
[2] Provide the disposal company with the Safety Data Sheet (SDS) for the compound. The
primary recommended disposal method is removal to an authorized incinerator equipped with
an afterburner and a flue gas scrubber.[1]

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of 1,8-
Dinitroanthraquinone.

Step 1: Don PPE
(Gloves, Goggles, Lab Coat)
Step 2: Collect Waste
(Solid, Contaminated Materials, Solutions)

'

[ Step 3: Securely Close & Label Container
(I

Hazardous Waste', Chemical Name, Hazards, Date)

:

Step 4: Store in Designated Area
(Ventilated, Secure, Secondary Containment)

'

Step 5: Arrange for Professional Disposal
(Contact EHS or Licensed Vendor)

l

Step 6: Incineration
(Authorized Facility with Scrubber)
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Caption: Logical workflow for the disposal of 1,8-Dinitroanthraquinone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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